An In-Depth Technical Guide to LEB-03-145: A Novel WEE1 Deubiquitinase-Targeting Chimera
An In-Depth Technical Guide to LEB-03-145: A Novel WEE1 Deubiquitinase-Targeting Chimera
For Researchers, Scientists, and Drug Development Professionals
Abstract
LEB-03-145 is a novel synthetic bifunctional molecule known as a Deubiquitinase-Targeting Chimera (DUBTAC). It is designed for the targeted stabilization of the WEE1 kinase, a critical regulator of the G2/M cell cycle checkpoint. By linking the WEE1 inhibitor Adavosertib (AZD1775) to a recruiter for the deubiquitinase OTUB1, LEB-03-145 hijacks the cellular deubiquitination machinery to counteract the degradation of WEE1. This guide provides a comprehensive overview of the chemical structure, properties, and mechanism of action of LEB-03-145, intended for researchers and professionals in the field of drug discovery and development.
Chemical Structure and Properties
LEB-03-145 is a heterobifunctional molecule comprised of three key components:
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A WEE1-targeting ligand: Adavosertib (AZD1775), a potent and selective inhibitor of the WEE1 kinase.
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An OTUB1-recruiting ligand: EN523, a covalent ligand that targets a non-catalytic allosteric cysteine (C23) on the deubiquitinase OTUB1.[1]
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A linker: A C5 alkyl chain that connects the WEE1 ligand to the OTUB1 recruiter.[1]
The precise molecular formula and weight for LEB-03-145 are not publicly available in the reviewed literature. However, based on its constituent parts, a calculated approximation can be made. For reference, a related compound, LEB-03-146, which utilizes a PEG2 linker, has a reported molecular weight of 892.01 g/mol and a molecular formula of C46H57N11O8.
Table 1: Physicochemical Properties of LEB-03-145 and its Constituent Moieties
| Property | LEB-03-145 | Adavosertib (AZD1775) | EN523 |
| Molecular Formula | Not available | C27H32N8O2 | C12H14N2O3 |
| Molecular Weight ( g/mol ) | Not available | 500.6 | 234.26 |
| Solubility | Not available | DMSO: ≥ 100 mg/mL (199.76 mM) | DMSO: ≥ 50 mg/mL (213.44 mM) |
| CAS Number | 2858812-90-3[1] | 955365-80-7 | 2094893-05-5 |
| SMILES | Not available | C=CCN1C(=O)C2=C(N=C(N=C2N1C3=CC=NC(=C3)C(C)(C)O)NC4=CC=C(C=C4)N5CCN(CC5)C)N | C=CC(=O)NC1=CC=C(C=C1)N2CCOCC2=O |
Mechanism of Action: Targeted Protein Stabilization
LEB-03-145 operates through an innovative mechanism known as targeted protein stabilization. Unlike traditional inhibitors that block the function of a target protein, DUBTACs are designed to increase the cellular abundance of a target protein by preventing its degradation.
The process is initiated by the simultaneous binding of LEB-03-145 to both WEE1 kinase and the deubiquitinase OTUB1. This forms a ternary complex, bringing the deubiquitinase in close proximity to WEE1. OTUB1 then removes ubiquitin chains from WEE1, which would otherwise mark it for proteasomal degradation. The resulting stabilization of WEE1 protein levels can have significant implications in cellular processes where WEE1 is a key regulator.
Caption: Mechanism of action of LEB-03-145 as a WEE1 DUBTAC.
WEE1 Signaling Pathway
WEE1 is a nuclear kinase that plays a pivotal role in the G2/M cell cycle checkpoint. Its primary function is to prevent premature entry into mitosis by inhibiting Cyclin-Dependent Kinase 1 (CDK1). WEE1 phosphorylates CDK1 at the Tyr15 residue, which inactivates the CDK1/Cyclin B complex. By stabilizing WEE1, LEB-03-145 enhances this inhibitory function, leading to cell cycle arrest at the G2 phase.
Caption: The role of WEE1 in the G2/M cell cycle checkpoint.
Experimental Protocols
The characterization of LEB-03-145 involves several key experimental techniques to assess its physicochemical properties, mechanism of action, and cellular effects.
Western Blotting for WEE1 Stabilization
This protocol is used to quantify the levels of WEE1 protein in cells following treatment with LEB-03-145.
Workflow:
Caption: A typical workflow for Western blot analysis.
Methodology:
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Cell Culture and Treatment: Plate cells (e.g., HEP3B hepatoma cells) and allow them to adhere. Treat cells with varying concentrations of LEB-03-145 or vehicle control for a specified time (e.g., 24 hours).
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Lysate Preparation: Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.
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Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.
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SDS-PAGE: Denature protein samples in Laemmli buffer and separate them by size on a polyacrylamide gel.
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Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.
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Blocking: Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding.
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Antibody Incubation: Incubate the membrane with a primary antibody specific for WEE1, followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.
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Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.
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Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH or β-actin) to determine the relative change in WEE1 protein levels.
Cell Viability Assay
This assay determines the effect of LEB-03-145 on cell proliferation and cytotoxicity.
Methodology:
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Cell Seeding: Seed cells in a 96-well plate at a predetermined density.
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Compound Treatment: Treat the cells with a serial dilution of LEB-03-145 and incubate for a desired period (e.g., 72 hours).
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Reagent Addition: Add a viability reagent such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or a resazurin-based reagent.
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Incubation: Incubate the plates to allow for the conversion of the reagent by metabolically active cells.
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Measurement: Measure the absorbance or fluorescence using a microplate reader.
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Data Analysis: Calculate the percentage of viable cells relative to the vehicle-treated control and plot a dose-response curve to determine the IC50 value.
Pharmacological Properties
The primary pharmacological effect of LEB-03-145 is the stabilization of WEE1 protein. In studies with related compounds, significant WEE1 stabilization has been observed in HEP3B hepatoma cancer cells.[2] Quantitative dose-response data for WEE1 stabilization by LEB-03-145 is not yet widely published. The WEE1-targeting component, Adavosertib, is a potent inhibitor with a reported IC50 of 5.2 nM in a cell-free assay.
Table 2: Pharmacological Data
| Parameter | LEB-03-145 | Adavosertib (AZD1775) |
| Target | WEE1 (stabilization) | WEE1 (inhibition) |
| Cellular Effect | Increased WEE1 protein levels | G2/M cell cycle arrest |
| IC50 (WEE1 inhibition) | Not Applicable | 5.2 nM (cell-free) |
| Effective Concentration for Stabilization | Not publicly available | Not Applicable |
Conclusion
LEB-03-145 represents a promising new modality in targeted cancer therapy. By leveraging the DUBTAC platform, it offers a novel approach to modulating the activity of key cellular regulators like WEE1. This technical guide provides a foundational understanding of its chemical nature, mechanism of action, and the experimental approaches used for its characterization. Further research is needed to fully elucidate its therapeutic potential and to establish detailed pharmacokinetic and pharmacodynamic profiles. The information presented herein is intended to support the ongoing research and development efforts in this exciting field.
